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Compound of Interest

Compound Name: 1-Benzylpiperidin-2-one

Cat. No.: B1276267 Get Quote

Essential Safety and Handling Guide for 1-
Benzylpiperidin-2-one
This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 1-Benzylpiperidin-2-one (CAS: 4783-65-7).

Adherence to these procedures is essential for ensuring personal safety and regulatory

compliance.

Physicochemical and Hazard Data
Proper handling of any chemical begins with a clear understanding of its properties and

associated hazards. The following tables summarize key data for 1-Benzylpiperidin-2-one.

Table 1: Physicochemical Properties of 1-Benzylpiperidin-2-one
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Property Value Source(s)

Molecular Formula C₁₂H₁₅NO [1][2][3][4]

Molar Mass 189.25 g/mol [1][2][4]

Appearance Colorless to light yellow liquid [5]

Density 1.07 g/mL at 25 °C [1][3][5]

Boiling Point 147 °C at 0.125 mmHg [1][3][5]

Flash Point >110 °C (>230 °F) [3][5]

Refractive Index n20/D 1.553 [1][3][5]

Table 2: Hazard Identification for 1-Benzylpiperidin-2-one

Hazard
Classification

GHS Code Hazard Statement Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[2][4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[2][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling 1-
Benzylpiperidin-2-one to prevent exposure through skin contact, eye contact, or inhalation.

Eye and Face Protection
Primary Protection: Always wear chemical safety goggles that provide a complete seal

around the eyes.
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Secondary Protection: When there is a risk of splashing, a face shield should be worn in

addition to safety goggles.

Skin and Body Protection
Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of

degradation or puncture before use. Change gloves immediately if they become

contaminated.

Protective Clothing: A standard laboratory coat is required. For procedures with a higher risk

of splashes or spills, a chemically resistant apron should be worn over the lab coat.[1]

Footwear: Fully enclosed shoes made of a non-porous material are mandatory. Do not wear

open-toed shoes in the laboratory.

Respiratory Protection
Primary Control: All handling of 1-Benzylpiperidin-2-one that may generate vapors or mists

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Secondary Control: If engineering controls are not sufficient or during emergency situations,

a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Ensure proper fit testing and training before use.

Operational and Disposal Plans
The following step-by-step procedures outline the safe handling and disposal of 1-
Benzylpiperidin-2-one.

Experimental Workflow: Safe Handling Protocol
This workflow provides a logical sequence for handling the chemical, from initial preparation to

post-experiment cleanup.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Decontamination Phase

4. Waste Management

Verify fume hood is operational

Locate and check safety equipment
(Eyewash, Safety Shower, Spill Kit)

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Carefully transfer the required amount

Proceed to handling

Keep container sealed when not in use

Avoid generating vapors or mists

Wipe down work surfaces

Experiment complete

Decontaminate or dispose of
contaminated equipment

Remove PPE in the correct order

Wash hands thoroughly

Segregate waste (non-halogenated organic)

Manage waste

Use a labeled, sealed hazardous waste container

Store waste in a designated secondary containment area

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Benzylpiperidin-2-one.
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Step-by-Step Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Segregation: Collect all waste containing 1-Benzylpiperidin-2-one, including contaminated

consumables (e.g., pipette tips, gloves), in a dedicated waste stream for non-halogenated

organic waste.[6] Do not mix with other waste categories like aqueous, solid, or halogenated

waste.[6]

Container Selection: Use a designated, leak-proof hazardous waste container that is

chemically compatible with the substance. The container must have a secure, tight-fitting lid.

[6][7]

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE".[7] The

label must also include the full chemical name, "1-Benzylpiperidin-2-one," an approximate

concentration, and the appropriate hazard pictograms (e.g., irritant).[6]

Storage: Keep the waste container sealed at all times, except when adding waste.[7] Store

the container in a designated, well-ventilated, and secure area, preferably within secondary

containment, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Emergency Procedures: Spills and Exposure
Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material like vermiculite, sand, or

earth.[8]

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.[8]
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Decontaminate the area with an appropriate solvent and then soap and water.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[2] Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276267#personal-protective-equipment-for-
handling-1-benzylpiperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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